3-(pyrrolidin-1-ylmethyl)-N-(2-(trifluoromethyl)phenyl)-1,4-thiazepane-4-carboxamide

• IUPAC Name: 3-(pyrrolidin-1-ylmethyl)-N-[2-(trifluoromethyl)phenyl]-1,4-thiazepane-4-carboxamide
• InChI: InChI=1S/C18H24F3N3OS/c19-18(20,21)15-6-1-2-7-16(15)22-17(25)24-10-5-11-26-13-14(24)12-23-8-3-4-9-23/h1-2,6-7,14H,3-5,8-13H2,(H,22,25)
• InChI Key: KTRUCMDWVBWEDM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC2CSCCCN2C(=O)NC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C18H24F3N3OS
• Molecular Weight: 387.5 g/mol

Description

3-(pyrrolidin-1-ylmethyl)-N-(2-(trifluoromethyl)phenyl)-1,4-thiazepane-4-carboxamide is a useful research compound. Its molecular formula is C18H24F3N3OS and its molecular weight is 387.47. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry Applications

Compounds similar to "3-(pyrrolidin-1-ylmethyl)-N-(2-(trifluoromethyl)phenyl)-1,4-thiazepane-4-carboxamide" are frequently explored for their synthetic utility in creating complex molecules. For instance, the use of trifluoroacetic acid in reactions with pyrrolidine derivatives to achieve selective synthesis and modifications of heterocyclic compounds demonstrates the versatility of such molecules in synthetic chemistry (Gazizov et al., 2015). Similarly, the exploration of reactions involving trifluoromethyl groups and pyridine derivatives to yield new chemical entities highlights the role of these compounds in developing novel synthetic routes (Sokolov & Aksinenko, 2010).

Pharmaceutical Research

In the realm of pharmaceutical research, related compounds are investigated for their biological activities, including antiproliferative, antimicrobial, and kinase inhibition effects. For example, derivatives of thieno[2,3-b]pyridines exhibit antiproliferative activity, pointing to their potential in cancer research (van Rensburg et al., 2017). Another study on Schiff’s bases and 2-azetidinones of isonocotinyl hydrazone underscores their antidepressant and nootropic potential, demonstrating the broad scope of therapeutic applications for such compounds (Thomas et al., 2016).

Material Science

In material science, the synthesis and properties of polyamide-imides containing trifluoromethyl linkages have been explored, showcasing the importance of such compounds in developing advanced materials with desirable thermal and chemical properties (Shockravi et al., 2009).